Cas no 16354-50-0 (Benz[a]anthracene,7-ethyl-12-methyl-)

• Product Name: Benz[a]anthracene,7-ethyl-12-methyl-
• CAS No: 16354-50-0
• MF: C₂₁H₁₈
• MW: 270.367625713348
• CID: 160691
• PubChem ID: 85373
• Update Time: 2025-04-19

Benz[a]anthracene,7-ethyl-12-methyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene,7-ethyl-12-methyl-
• 7-Ethyl-12-methylbenz(a)anthracene
• 7-ethyl-12-methylbenzo[a]anthracene
• UNII-N4TDL2VZQ4
• CCRIS 1535
• 7-Ethyl-12-methylbenz[a]anthracene
• KGHAOMPXHGIHAL-UHFFFAOYSA-N
• 16354-50-0
• BRN 3301533
• 7-ETHYL-12-METHYLBENZO(A)ANTHRACENE
• DTXSID30167610
• N4TDL2VZQ4
• Benz(a)anthracene, 7-ethyl-12-methyl-

• Inchi： 1S/C21H18/c1-3-16-19-11-7-6-9-17(19)14(2)21-18-10-5-4-8-15(18)12-13-20(16)21/h4-13H,3H2,1-2H3
• InChI Key： KGHAOMPXHGIHAL-UHFFFAOYSA-N
• SMILES： C12C3C=CC=CC=3C=CC1=C(CC)C1C=CC=CC=1C=2C

Computed Properties

• Exact Mass: 270.14094
• Monoisotopic Mass: 270.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.0691 (estimate)
• Boiling Point: 232.5°C
• Flash Point: 232.6°C
• Refractive Index: 1.7640 (estimate)
• PSA: 0